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Compound of Interest

Compound Name:
Benzothiazole-5-boronic acid

pinacol ester

CAS No.: 1073354-91-2

Cat. No.: B1439929

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Attributes
Benzothiazole-5-boronic acid pinacol ester, also known by its systematic name 5-(4,4,5,5-

Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole, is a stable, solid compound that serves

as a key building block in organic synthesis.[1][2] Its utility stems from the unique combination

of the benzothiazole heterocycle and the versatile boronic acid pinacol ester functional group.

Below is a summary of its fundamental physicochemical properties:
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Property Value Source(s)

Molecular Formula C₁₃H₁₆BNO₂S [1][3]

Molecular Weight 261.15 g/mol [1][3]

Appearance White to off-white solid [1]

CAS Number 1073354-91-2 [1]

The Chemistry of Synthesis: A Self-Validating
Protocol
The reliable synthesis of Benzothiazole-5-boronic acid pinacol ester is paramount for its

application in multi-step synthetic routes. The most common and robust method is the

Palladium-catalyzed Miyaura borylation of a halogenated benzothiazole precursor. This

protocol is widely adopted due to its high efficiency and functional group tolerance.

Mechanistic Rationale
The Miyaura borylation is a powerful cross-coupling reaction. The choice of a palladium

catalyst, a suitable ligand, a base, and a boron source is critical for the reaction's success. The

catalytic cycle, illustrated below, involves the oxidative addition of the palladium(0) complex to

the aryl halide, followed by transmetalation with the diboron reagent and subsequent reductive

elimination to yield the desired boronic ester and regenerate the catalyst. The pinacol ester

group offers the advantage of being monomeric, crystalline, and stable to air and moisture,

unlike many free boronic acids.

Experimental Workflow: Synthesis of Benzothiazole-5-
boronic acid pinacol ester
This protocol describes a typical lab-scale synthesis.
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Reaction Setup

Reaction
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Purification
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- 5-Bromobenzothiazole
- Bis(pinacolato)diboron

- Potassium Acetate
- Pd(dppf)Cl₂

- Anhydrous Dioxane

Inert Atmosphere
(Nitrogen or Argon)

Degas mixture

Heat mixture at 80-90 °C

Monitor by TLC or LC-MS

Cool to Room Temperature

Upon completion

Dilute with Ethyl Acetate
Wash with Water and Brine

Dry organic layer (e.g., Na₂SO₄)

Filter and concentrate

Silica Gel Chromatography
(e.g., Hexane/Ethyl Acetate gradient)

Isolate Pure Product

Click to download full resolution via product page

Caption: Synthetic workflow for Benzothiazole-5-boronic acid pinacol ester.
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Applications in Drug Discovery and Materials
Science
The true value of Benzothiazole-5-boronic acid pinacol ester lies in its utility as a versatile

building block. The benzothiazole moiety is a privileged scaffold in medicinal chemistry,

appearing in numerous FDA-approved drugs and clinical candidates due to its ability to engage

in various biological interactions. The boronic acid pinacol ester functionality allows for its

seamless integration into larger molecules via Suzuki-Miyaura cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling: A Cornerstone of
Modern Synthesis
The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that forms a carbon-carbon

bond between an organoboron compound and an organohalide, catalyzed by a palladium

complex. Benzothiazole-5-boronic acid pinacol ester is an ideal coupling partner in these

reactions.

Reactants
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Coupled Product
(Benzothiazole-R)

Suzuki-Miyaura
Coupling

Click to download full resolution via product page

Caption: Schematic of a Suzuki-Miyaura cross-coupling reaction.

This reaction's broad applicability has led to the synthesis of novel compounds with potential

therapeutic activities, including kinase inhibitors and anti-cancer agents.

Safety and Handling
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As with any chemical reagent, proper handling of Benzothiazole-5-boronic acid pinacol
ester is essential.

Hazard Identification: This compound is harmful if swallowed and causes skin and serious

eye irritation.[4] It may also cause respiratory irritation.[4]

Storage: To ensure its stability and longevity, it should be stored in a cool, dry, and well-

ventilated area.[1] For long-term storage, temperatures of -20°C are recommended.[1]

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling this compound. Work in a fume hood to avoid

inhalation of dust.

Conclusion
Benzothiazole-5-boronic acid pinacol ester is a high-value chemical tool for researchers in

organic synthesis and drug development. Its stable nature and versatile reactivity, particularly in

Suzuki-Miyaura cross-coupling reactions, make it an indispensable building block for the

construction of complex molecules with diverse biological activities. Understanding its

properties, synthesis, and applications is key to leveraging its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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